

Ibudilast in Murine Models of Multiple Sclerosis: Administration Routes and Schedules

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: **Ibudilast**

Cat. No.: **B1674240**

[Get Quote](#)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Ibudilast (MN-166) is a small molecule, non-selective phosphodiesterase (PDE) inhibitor that demonstrates anti-inflammatory and neuroprotective properties.^[1] It is under investigation as a potential therapeutic for progressive forms of multiple sclerosis (MS). In preclinical research, various mouse models of MS, most commonly Experimental Autoimmune Encephalomyelitis (EAE), are utilized to evaluate the efficacy and mechanism of action of **Ibudilast**. The choice of administration route and schedule is critical for the translational relevance of these studies. This document provides a comprehensive overview of **Ibudilast** administration strategies in mouse models of MS, complete with detailed protocols and supporting data.

Data Presentation: Ibudilast Administration in EAE Mouse Models

The following table summarizes the quantitative data from various studies on the administration of **Ibudilast** in EAE mouse models.

Mouse Strain	EAE Induction Method	Ibudilast Dosage	Administration Route	Treatment Schedule	Key Findings
C57BL/6	MOG35-55 peptide in Complete Freund's Adjuvant (CFA) and pertussis toxin	10, 25, and 50 mg/kg/day	Intranasal	Daily	Reduced inflammation and prevented nerve damage; increased remyelination at higher doses.[1][2]
Dark August Rats	Bovine myelin basic protein and adjuvants	10 mg/kg/day	Oral	Prophylactic: starting on the day of immunization	Significantly ameliorated the severity of acute EAE and reduced inflammatory cell infiltration.[3][4]
Twitcher (twi/twi)	Genetic model of Krabbe's disease (a demyelinating condition)	10 mg/kg	Intraperitoneal	Daily from postnatal day 30	Reduced demyelination and alleviated disease progression.[5]

Experimental Protocols

Protocol 1: Oral Gavage Administration of Ibudilast

Oral gavage is a common method for administering **Ibudilast** in EAE studies to mimic the oral route of administration in humans.

Materials:

- **Ibudilast** powder
- Vehicle (e.g., sterile water, 0.5% carboxymethylcellulose)
- Animal feeding needles (20-22 gauge, 1.5-2 inches long, with a ball tip)
- 1 mL syringes
- Scale and weighing materials
- Vortex mixer or sonicator

Procedure:

- Preparation of **Ibudilast** Suspension:
 - Calculate the required amount of **Ibudilast** based on the desired dosage (e.g., 10 mg/kg) and the number and weight of the mice.
 - Weigh the **Ibudilast** powder accurately.
 - Suspend the powder in the chosen vehicle at the desired concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a 20g mouse receiving 200 μ L).
 - Vortex or sonicate the suspension to ensure it is homogenous. Prepare fresh daily.
- Animal Handling and Administration:
 - Gently restrain the mouse by the scruff of the neck to immobilize its head.
 - With the mouse in a vertical position, carefully insert the feeding needle into the mouth, passing it over the tongue towards the esophagus.
 - Advance the needle smoothly and without resistance. If resistance is met, withdraw and reposition.
 - Once the needle is in the esophagus, slowly dispense the **Ibudilast** suspension.

- Withdraw the needle gently and return the mouse to its cage.
- Monitor the mouse for any signs of distress.

Protocol 2: Intraperitoneal (IP) Injection of Ibudilast

IP injection is another frequently used route for systemic administration of **Ibudilast**.

Materials:

- **Ibudilast** powder
- Sterile vehicle (e.g., saline, PBS)
- 27-30 gauge needles and 1 mL syringes
- Scale and weighing materials
- Vortex mixer or sonicator

Procedure:

- Preparation of **Ibudilast** Solution:
 - Calculate and weigh the required amount of **Ibudilast**.
 - Dissolve or suspend the **Ibudilast** in the sterile vehicle to the desired concentration.
Ensure the solution is well-mixed.
 - Draw the solution into the syringe.
- Animal Handling and Administration:
 - Securely restrain the mouse, exposing its abdomen. The mouse can be held with its head tilted slightly downwards.
 - Insert the needle into the lower right or left quadrant of the abdomen at a 15-30 degree angle to avoid puncturing the internal organs.

- Gently aspirate to ensure no fluid is drawn back, which would indicate entry into a blood vessel or organ.
- Slowly inject the **Ibudilast** solution.
- Withdraw the needle and return the mouse to its cage.

Protocol 3: Intranasal Administration of **Ibudilast**

Intranasal delivery offers a non-invasive method for direct brain targeting.[\[1\]](#)

Materials:

- **Ibudilast** formulation (e.g., micelle suspension)
- Micropipette with sterile tips
- Anesthetic (e.g., isoflurane)

Procedure:

- Preparation of **Ibudilast** Formulation:

- Prepare the **Ibudilast** formulation as described in the relevant literature, for example, as a micelle suspension.[\[1\]](#)[\[2\]](#) The concentration should be calculated to deliver the desired dose in a small volume (e.g., 10-20 μ L per nostril).


- Animal Handling and Administration:


- Lightly anesthetize the mouse with isoflurane.
 - Hold the mouse in a supine position.
 - Using a micropipette, slowly administer half of the total dose volume into one nostril.
 - Allow the mouse to inhale the droplets.
 - Administer the remaining volume into the other nostril.

- Keep the mouse in a supine position for a short period to ensure the solution is absorbed and not immediately sneezed out.
- Monitor the mouse until it has fully recovered from anesthesia.

Mandatory Visualizations

Signaling Pathway of Ibudilast's Anti-inflammatory Action



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. multiplesclerosisnewstoday.com [multiplesclerosisnewstoday.com]
- 2. Nose to brain delivery of ibudilast micelles for treatment of multiple sclerosis in an experimental autoimmune encephalomyelitis animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Ibudilast, a phosphodiesterase inhibitor, ameliorates experimental autoimmune encephalomyelitis in Dark August rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. openaccessjournals.com [openaccessjournals.com]
- 5. [researchgate.net](https://www.researchgate.net) [researchgate.net]
- To cite this document: BenchChem. [Ibudilast in Murine Models of Multiple Sclerosis: Administration Routes and Schedules]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1674240#ibudilast-administration-route-and-schedule-for-mouse-models-of-multiple-sclerosis>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com